Cas no 111-73-9 (4-Ethoxybutan-1-ol)
4-Ethoxybutan-1-ol structure
Product Name:4-Ethoxybutan-1-ol
CAS No:111-73-9
MF:C6H14O2
MW:118.174162387848
MDL:MFCD00040194
CID:140159
PubChem ID:8131
Update Time:2025-04-19
4-Ethoxybutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-ethoxy-
- 4-ethoxybutan-1-ol
- 4-Aethoxy-butan-1-ol
- 4-Ethoxy-1-butanol
- 4-ethoxy-butan-1-ol
- 4-ethoxybutanol
- Butanediol, monoethyl ether
- Butylene glycol ethyl ether
- Butylene glycol monoethyl ether
- Dowanal BEAT
- Dowanol be
- Dowanol BEAT
- EINECS 203-901-9
- Tetramethylenglykol-monoaethylaether
- BRN 1732976
- NSC221255
- MFCD00040194
- 111-73-9
- WLN: Q4O2
- QRUOTIJTSNETKW-UHFFFAOYSA-N
- KF8FNI35PO
- Butanediol, monoethyl ester
- NS00079186
- Z993012560
- EN300-85576
- AKOS008152676
- NSC 221255
- NSC-221255
- SY195981
- SCHEMBL107912
- DTXSID10149439
- UNII-KF8FNI35PO
- 4-Ethoxybutan-1-ol
-
- MDL： MFCD00040194
- Inchi： 1S/C6H14O2/c1-2-8-6-4-3-5-7/h7H,2-6H2,1H3
- InChI Key： QRUOTIJTSNETKW-UHFFFAOYSA-N
- SMILES： O(CC)CCCCO
Computed Properties
- Exact Mass: 118.09942
- Monoisotopic Mass: 118.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 37.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 183.2±8.0 °C at 760 mmHg
- Flash Point: 56.9±6.3 °C
- Refractive Index: 1.418
- PSA: 29.46
- LogP: 0.79540
- Vapor Pressure: 0.2±0.8 mmHg at 25°C
4-Ethoxybutan-1-ol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Ethoxybutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E676865-10mg |
4-Ethoxybutan-1-ol |
111-73-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E676865-50mg |
4-Ethoxybutan-1-ol |
111-73-9 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E676865-100mg |
4-Ethoxybutan-1-ol |
111-73-9 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-85576-0.05g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 0.05g |
$89.0 | 2025-03-21 | |
| Enamine | EN300-85576-0.1g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 0.1g |
$133.0 | 2025-03-21 | |
| Enamine | EN300-85576-0.25g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 0.25g |
$190.0 | 2025-03-21 | |
| Enamine | EN300-85576-0.5g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 0.5g |
$299.0 | 2025-03-21 | |
| Enamine | EN300-85576-1.0g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 1.0g |
$384.0 | 2025-03-21 | |
| Enamine | EN300-85576-2.5g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 2.5g |
$756.0 | 2025-03-21 | |
| Enamine | EN300-85576-5.0g |
4-ethoxybutan-1-ol |
111-73-9 | 95.0% | 5.0g |
$1117.0 | 2025-03-21 |
4-Ethoxybutan-1-ol Related Literature
-
1. 621. Some new analogues of pethidine. Part II. AlkoxyalkylnorpethidinesP. M. Frearson,E. S. Stern J. Chem. Soc. 1958 3062
-
2. Effects of N-alkyl substitution on the formation and rate-limiting deprotonation of the spiro-Meisenheimer intermediate of Smiles rearrangement of 2-(p-nitrophenoxy)ethylamine, in aqueous solutionAnthony C. Knipe,Narayan Sridhar,Joseph Lound-Keast J. Chem. Soc. Perkin Trans. 2 1984 1893
111-73-9 (4-Ethoxybutan-1-ol) Related Products
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